ICHANGIN
ICHANGIN
Ichangin is a sesquiterpenoid.
Brand Name:
Vulcanchem
CAS No.:
10171-61-6
VCID:
VC0160170
InChI:
InChI=1S/C26H32O9/c1-22(2,31)15-9-16(27)24(4)14(25(15)12-33-18(29)10-17(25)28)5-7-23(3)19(13-6-8-32-11-13)34-21(30)20-26(23,24)35-20/h6,8,11,14-15,17,19-20,28,31H,5,7,9-10,12H2,1-4H3/t14-,15-,17-,19-,20+,23-,24-,25+,26+/m0/s1
SMILES:
CC12CCC3C(C14C(O4)C(=O)OC2C5=COC=C5)(C(=O)CC(C36COC(=O)CC6O)C(C)(C)O)C
Molecular Formula:
C26H32O9
Molecular Weight:
488.5 g/mol
ICHANGIN
CAS No.: 10171-61-6
Main Products
VCID: VC0160170
Molecular Formula: C26H32O9
Molecular Weight: 488.5 g/mol
| CAS No. | 10171-61-6 |
|---|---|
| Product Name | ICHANGIN |
| Molecular Formula | C26H32O9 |
| Molecular Weight | 488.5 g/mol |
| IUPAC Name | (1R,2R,4'S,5R,6R,7R,10S,11S,14S)-11-(furan-3-yl)-4'-hydroxy-5-(2-hydroxypropan-2-yl)-2,10-dimethylspiro[12,15-dioxatetracyclo[8.5.0.01,14.02,7]pentadecane-6,5'-oxane]-2',3,13-trione |
| Standard InChI | InChI=1S/C26H32O9/c1-22(2,31)15-9-16(27)24(4)14(25(15)12-33-18(29)10-17(25)28)5-7-23(3)19(13-6-8-32-11-13)34-21(30)20-26(23,24)35-20/h6,8,11,14-15,17,19-20,28,31H,5,7,9-10,12H2,1-4H3/t14-,15-,17-,19-,20+,23-,24-,25+,26+/m0/s1 |
| Standard InChIKey | GNNAZOFNKOMONV-MSGMIQHVSA-N |
| Isomeric SMILES | C[C@@]12CC[C@H]3[C@]([C@@]14[C@H](O4)C(=O)O[C@H]2C5=COC=C5)(C(=O)C[C@H]([C@@]36COC(=O)C[C@@H]6O)C(C)(C)O)C |
| SMILES | CC12CCC3C(C14C(O4)C(=O)OC2C5=COC=C5)(C(=O)CC(C36COC(=O)CC6O)C(C)(C)O)C |
| Canonical SMILES | CC12CCC3C(C14C(O4)C(=O)OC2C5=COC=C5)(C(=O)CC(C36COC(=O)CC6O)C(C)(C)O)C |
| Description | Ichangin is a sesquiterpenoid. |
| Synonyms | ICHANGIN |
| PubChem Compound | 441801 |
| Last Modified | Nov 11 2021 |
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